Cas no 111087-28-6 (1,3-Cyclohexanedione, 5-(1-methylpropyl)-2-(2-pyridinyl)-)
111087-28-6 structure
Product Name:1,3-Cyclohexanedione, 5-(1-methylpropyl)-2-(2-pyridinyl)-
CAS No:111087-28-6
MF:C15H19NO2
MW:245.31686425209
CID:1195908
Update Time:2024-08-02
1,3-Cyclohexanedione, 5-(1-methylpropyl)-2-(2-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Cyclohexanedione, 5-(1-methylpropyl)-2-(2-pyridinyl)-
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- Inchi: 1S/C15H19NO2/c1-3-10(2)11-8-13(17)15(14(18)9-11)12-6-4-5-7-16-12/h4-7,10-11,15H,3,8-9H2,1-2H3
- InChI Key: KBPVLNWBXIPBAM-UHFFFAOYSA-N
- SMILES: C1(=O)CC(C(C)CC)CC(=O)C1C1=NC=CC=C1
Computed Properties
- Exact Mass: 245.14167
Experimental Properties
- Density: 1.088±0.06 g/cm3(Predicted)
- Boiling Point: 410.3±45.0 °C(Predicted)
- PSA: 47.03
- pka: 1.98±0.25(Predicted)
1,3-Cyclohexanedione, 5-(1-methylpropyl)-2-(2-pyridinyl)- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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